Cas no 1433194-62-7 (2,7-Di(tert-butyloxycarbonyl)-2,7-diazaspiro[4.4]nonane)

• Product Name: 2,7-Di(tert-butyloxycarbonyl)-2,7-diazaspiro[4.4]nonane
• CAS No: 1433194-62-7
• MF: C₁₇H₃₀N₂O₄
• MW: 326.431105136871
• MDL: MFCD28404873
• CID: 4599717
• PubChem ID: 118798003
• Update Time: 2024-11-04

2,7-Di(tert-butyloxycarbonyl)-2,7-diazaspiro[4.4]nonane Chemical and Physical Properties

Names and Identifiers

• 2,7-Di(tert-butyloxycarbonyl)-2,7-diazaspiro[4.4]nonane
• 2,7-Bis(Boc)-2,7-diazaspiro[4.4]nonane
• ditert-butyl 2,7-diazaspiro[4.4]nonane-2,7-dicarboxylate
• Di-tert-butyl 2,7-diazaspiro[4.4]nonane-2,7-dicarboxylate
• SY242739
• 2,7-Diazaspiro[4.4]nonane-2,7-dicarboxylic acid, 2,7-bis(1,1-dimethylethyl) ester
• MFCD28404873
• AKOS027251150
• AS-40204
• Di-tert-butyl2,7-diazaspiro[4.4]nonane-2,7-dicarboxylate
• 1433194-62-7

• MDL： MFCD28404873
• Inchi： 1S/C17H30N2O4/c1-15(2,3)22-13(20)18-9-7-17(11-18)8-10-19(12-17)14(21)23-16(4,5)6/h7-12H2,1-6H3
• InChI Key： KLDVWTLOJCCOFZ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC2(CN(C(=O)OC(C)(C)C)CC2)C1)=O

Computed Properties

• Exact Mass: 326.221
• Monoisotopic Mass: 326.221
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 59.1

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 410.7±28.0 °C at 760 mmHg
• Flash Point: 202.2±24.0 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

2,7-Di(tert-butyloxycarbonyl)-2,7-diazaspiro[4.4]nonane Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)